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Introduction
The cold pad-batch (CPB) dyeing method is a semi-continuous process predominantly used for

dyeing cellulosic fibers such as cotton and viscose with reactive dyes.[1][2] Developed in the

1960s, this technique is recognized for its economic and ecological advantages over traditional

exhaust dyeing methods.[2] Key benefits include significant reductions in water, energy, and

chemical consumption, primarily because the process operates at ambient temperatures and

eliminates the need for salt.[3][4][5]

In the CPB process, the fabric is impregnated with a dye liquor containing a reactive dye and

an alkali. It is then "batched" or stored at room temperature for several hours (typically 6-24

hours), during which the dye chemically reacts with the hydroxyl groups of the cellulosic fibers

to form a stable covalent bond.[2][6] This results in high dye fixation and excellent wash

fastness properties.[2][7] The primary drawback of this method is the long batching time

required for dye fixation.[2]

These application notes provide detailed protocols and quantitative data to guide researchers

in the successful implementation and optimization of the cold pad-batch dyeing method for

cellulosic fibers in a laboratory setting.
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The efficiency and outcome of the cold pad-batch dyeing process are influenced by several

critical parameters. Understanding their interplay is essential for achieving desired color yield,

levelness, and fastness properties.

Table 1: Influence of Key Parameters on Cold Pad-Batch
Dyeing Outcomes
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Parameter Typical Range Effect on Dyeing

Dye Concentration 1-5% (owf)

Directly impacts the depth of

shade. Higher concentrations

generally lead to higher color

strength (K/S) up to a

saturation point.[8]

Alkali Type & Concentration

Varies (e.g., Sodium

Carbonate: 5-20 g/L; Sodium

Hydroxide: up to 10 mL/L)

Crucial for activating the

reactive dye and facilitating its

covalent bonding with the

cellulose. The optimal pH is

typically 10.8-11. The type and

concentration of alkali must be

matched to the reactivity of the

dye. An increase in alkali

concentration can increase the

K/S value up to an optimum

point, after which it may

decrease.[3][8][9]

Batching Time 6-24 hours

The duration required for the

dye-fiber reaction to reach

completion. Longer batching

times generally lead to higher

dye fixation, though the rate of

fixation decreases over time.

[2][10]

Batching Temperature 20-30°C

The rate of dye fixation is

temperature-dependent. While

it is a "cold" process,

maintaining a consistent

ambient temperature is crucial

for reproducibility.[5][11]
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Wetting Agents 1-2 g/L

Ensures rapid and uniform

wetting of the fabric by the dye

liquor, which is essential for

achieving level dyeing.[4]

Urea 40-150 g/L

Can be added to the dye liquor

to enhance the solubility of

certain reactive dyes and to

act as a hygroscopic agent,

preventing the fabric from

drying out during batching.[4]

[5][12]

Experimental Protocols
The following protocols provide a step-by-step guide for conducting cold pad-batch dyeing

experiments on cellulosic fabrics in a laboratory setting.

Materials and Equipment
Fabric: Scoured and bleached 100% cotton or other cellulosic fabric.

Dyes: Reactive dyes suitable for cold pad-batch application (e.g., vinyl sulfone,

monofluorotriazine types).

Chemicals:

Sodium Carbonate (Na₂CO₃)

Sodium Hydroxide (NaOH)

Wetting Agent (low-foaming)

Urea (optional)

Acetic Acid (for neutralization)

Non-ionic soap
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Equipment:

Laboratory padding mangle

Beakers and graduated cylinders

Magnetic stirrer and stir bars

pH meter

Plastic film for wrapping

Roller for batching

Water bath or oven for washing

Spectrophotometer for color measurement

Protocol 1: Standard Cold Pad-Batch Dyeing Procedure
Fabric Preparation:

Ensure the fabric is properly scoured and bleached to remove all impurities, resulting in a

neutral pH (around 6.0-7.0) and good absorbency.

Cut the fabric to the desired dimensions for padding.

Dye Liquor and Alkali Solution Preparation:

Prepare the dye solution and the alkali solution in separate beakers. This prevents

premature hydrolysis of the reactive dye.[5]

Dye Solution: Dissolve the calculated amount of reactive dye and wetting agent (and urea,

if needed) in deionized water with stirring. A typical ratio is 4 parts dye solution.[5]

Alkali Solution: Dissolve the calculated amount of alkali (e.g., sodium carbonate) in

deionized water. A typical ratio is 1 part alkali solution.[5]

Padding:
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Just before dyeing, combine the dye and alkali solutions.

Set the pressure on the laboratory padding mangle to achieve the desired wet pick-up

(typically 60-80% for cotton).[11][13]

Pass the fabric through the dye liquor in the pad trough and then through the nip rollers at

a constant speed. The immersion time is typically short (1-2 seconds).

Batching:

Immediately after padding, roll the dyed fabric onto a roller, ensuring it is free of creases.

Wrap the batched fabric securely in plastic film to prevent evaporation and absorption of

atmospheric carbon dioxide.[14]

Store the wrapped batch at a constant ambient temperature (e.g., 25°C) for the desired

batching time (e.g., 12-24 hours). For consistency, the batch can be slowly rotated.[14]

Washing-off:

After the batching period, unwrap the fabric.

Rinse the fabric thoroughly with cold water to remove unfixed dye.

Perform a hot soaping wash (e.g., with 2 g/L non-ionic soap at 95°C for 10-15 minutes) to

remove hydrolyzed dye.[15]

Rinse with hot water and then cold water.

Neutralize the fabric with a dilute solution of acetic acid (e.g., 1 g/L).[8]

Final cold rinse and air dry.

Evaluation:

Assess the color strength (K/S) of the dyed fabric using a spectrophotometer.

Evaluate color fastness properties (e.g., to washing, rubbing) according to standard test

methods (e.g., AATCC or ISO).
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Table 2: Example Dyeing Recipes and Expected
Outcomes

Parameter
Recipe 1 (Light
Shade)

Recipe 2 (Medium
Shade)

Recipe 3 (Dark
Shade)

Reactive Dye (g/L) 5 15 30

Sodium Carbonate

(g/L)
10 15 20

Wetting Agent (g/L) 2 2 2

Urea (g/L) 40 40 40

Wet Pick-up (%) 70 70 70

Batching Time (hours) 12 16 24

Batching Temperature

(°C)
25 25 25

Expected K/S Value Low-Medium Medium-High High

Expected Wash

Fastness
Good to Excellent Good to Excellent Good to Excellent

Note: The actual K/S values will depend on the specific dye used.

Visualizing the Process and Mechanism
Experimental Workflow
The following diagram illustrates the sequential steps of the cold pad-batch dyeing process.
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Caption: Experimental workflow for the cold pad-batch dyeing of cellulosic fibers.

Chemical Reaction Mechanism
The core of the cold pad-batch process is the chemical reaction between the reactive dye and

the cellulosic fiber, which occurs in an alkaline environment.
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Caption: Covalent bond formation between a reactive dye and a cellulosic fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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